2,4-Dimethylphenyl 2,5-dibromobenzoate

• Molecular Formula: C15H12Br2O2
• Molecular Weight: 384.06 g/mol
• IUPAC Name: (2,4-dimethylphenyl) 2,5-dibromobenzoate
• InChI: InChI=1S/C15H12Br2O2/c1-9-3-6-14(10(2)7-9)19-15(18)12-8-11(16)4-5-13(12)17/h3-8H,1-2H3
• InChI Key: UTJMOFSCFAPBBW-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)OC(=O)C2=C(C=CC(=C2)Br)Br)C

Description

2,4-Dimethylphenyl 2,5-dibromobenzoate is a halogenated benzoate ester featuring a 2,4-dimethylphenyl ester group and 2,5-dibromo substituents on the benzoic acid moiety. Brominated benzoates are widely studied for applications in pharmaceuticals, agrochemicals, and materials science due to their electronic and steric effects imparted by halogen substituents . For instance, halogenated benzoates like methyl 3,5-dibromo-2-diacetylaminobenzoate demonstrate crystallographic stability via weak intermolecular interactions, a property likely shared by 2,4-dimethylphenyl 2,5-dibromobenzoate .

Comparison with Similar Compounds

Methyl 3,5-Dibromo-2-Diacetylaminobenzoate (C12H11Br2NO4)

• Structure: Features 3,5-dibromo and 2-diacetylamino substituents on the benzoate core, with a methyl ester group.
• Properties : Melting point 380–383 K; crystal packing stabilized by C–H⋯O interactions .
• Applications : Used in microbial dechlorination studies and as a model for crystallographic analysis .
• The 2,4-dimethylphenyl ester group increases lipophilicity relative to methyl esters, influencing bioavailability .

4-Bromophenyl Benzoate and Derivatives

• Structure : Bromine at the para position of the phenyl ester.
• Properties : Lower lipophilicity compared to di-brominated analogs; used in plastics and food industries .

Disubstituted Phenyl Carboxamides

N-(2,5-Dimethylphenyl)-3-Hydroxynaphthalene-2-Carboxamide

• Structure : 2,5-Dimethylphenyl group attached to a naphthalene-carboxamide backbone.
• Activity : Exhibits photosynthetic electron transport (PET) inhibition (IC50 ~10 µM) in spinach chloroplasts .
• Comparison : While the target compound lacks the hydroxynaphthalene moiety, its 2,4-dimethylphenyl group may similarly enhance lipophilicity, a critical factor in membrane penetration for agrochemical applications. However, the absence of a carboxamide group likely redirects its mechanism away from PET inhibition .

Hydrazones Derived from 2,4-Dimethylphenyl Hydrazine HCl

• Structure : Hydrazone linkage formed with aromatic carbonyl compounds.
• Applications : Serve as chemosensors due to their selective binding with metal ions or anions .
• Comparison : The ester group in 2,4-dimethylphenyl 2,5-dibromobenzoate offers hydrolytic stability compared to hydrazones, making it more suitable for environmental or pharmaceutical formulations where prolonged activity is desired .

Brominated Phenethylamines (2C-B Analogs)

• Structure : 4-Bromo-2,5-dimethoxyphenethylamine derivatives.
• Applications : Primarily studied as designer drugs with psychoactive properties .
• Comparison : The target compound’s benzoate ester structure lacks the phenethylamine backbone, eliminating CNS activity. However, bromine’s position (2,5 vs. 4,5 in 2C-B) influences electronic distribution, which could be leveraged in fluorescence-based sensing or optoelectronic materials .

Data Tables

Table 1: Structural and Functional Comparison of Key Analogs

Compound	Substituents	Key Properties/Activities	Reference
Methyl 3,5-dibromo-2-diacetylaminobenzoate	3,5-Br, 2-diacetylamino, methyl ester	Mp 380–383 K; crystallographic stability
N-(2,5-Dimethylphenyl)-3-hydroxynaphthalene-2-carboxamide	2,5-dimethylphenyl, hydroxynaphthalene	PET inhibition (IC50 ~10 µM)
2,4-Dimethylphenyl hydrazine-derived hydrazones	Hydrazone linkage	Chemosensor applications
4-Bromo-2,5-dimethoxyphenethylamine (2C-B)	4-Br, 2,5-OCH3	Psychoactive properties

Research Findings and Mechanistic Insights

• Substituent Position Effects : Ortho-substituted bromine (as in 2,5-dibromobenzoate) may enhance steric hindrance compared to meta-substituted analogs, affecting intermolecular interactions .
• Electron-Withdrawing Effects : Bromine’s electron-withdrawing nature alters electronic density on the aromatic ring, influencing reactivity in substitution or coupling reactions .